Cas no 37042-63-0 (Thiourea,N,N''-[1,3-phenylenebis(methylene)]bis[N'-phenyl-)

• Product Name: Thiourea,N,N''-[1,3-phenylenebis(methylene)]bis[N'-phenyl-
• CAS No: 37042-63-0
• MF: C₂₂H₂₂N₄S₂
• MW: 406.566881656647
• CID: 296591
• PubChem ID: 4525691
• Update Time: 2025-04-19

Thiourea,N,N''-[1,3-phenylenebis(methylene)]bis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N''-[1,3-phenylenebis(methylene)]bis[N'-phenyl-
• 1-phenyl-3-[[3-[(phenylcarbamothioylamino)methyl]phenyl]methyl]thiourea
• 1,3-[Bis(3-phenylthioureidomethyl)]benzene
• 17892_FLUKA
• AC1NBZ84
• CTK8G3262
• m-Xylylenebis(3-phenylthiourea)
• N',N'''-Diphenyl-N,N''-m-xylylen-di-harnstoff
• N',N'''-diphenyl-N,N''-m-xylylene-di-urea
• Sulfate-ionophore I
• DTXSID30403949
• Sulfate-ionophore I, Selectophore(TM), function tested
• 1,1'-(1,3-phenylenebis(methylene))bis(3-phenylthiourea)
• 37042-63-0
• AKOS000969417
• AKJHZJCPXMMQCY-UHFFFAOYSA-N
• 3-PHENYL-1-[(3-{[(PHENYLCARBAMOTHIOYL)AMINO]METHYL}PHENYL)METHYL]THIOUREA
• G64211

• Inchi： 1S/C22H22N4S2/c27-21(25-19-10-3-1-4-11-19)23-15-17-8-7-9-18(14-17)16-24-22(28)26-20-12-5-2-6-13-20/h1-14H,15-16H2,(H2,23,25,27)(H2,24,26,28)
• InChI Key： AKJHZJCPXMMQCY-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC1C=CC=C(CNC(NC2C=CC=CC=2)=S)C=1

Computed Properties

• Exact Mass: 406.12886
• Monoisotopic Mass: 406.12858907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: 178-182 °C
• PSA: 48.12

Thiourea,N,N''-[1,3-phenylenebis(methylene)]bis[N'-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas